7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The exact mass of the compound 7-isobutyl-3-methyl-8-piperazin-1-yl-3,7-dihydro-1H-purine-2,6-dione is 306.18042397 g/mol and the complexity rating of the compound is 451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
3-methyl-7-(2-methylpropyl)-8-piperazin-1-ylpurine-2,6-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N6O2/c1-9(2)8-20-10-11(18(3)14(22)17-12(10)21)16-13(20)19-6-4-15-5-7-19/h9,15H,4-8H2,1-3H3,(H,17,21,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWCJESKEWJPJNG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(N=C1N3CCNCC3)N(C(=O)NC2=O)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
7-Isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known by its CAS number 313273-71-1, is a purine derivative that has garnered attention in medicinal chemistry for its potential biological activities. This compound features a unique structural framework that includes a piperazine moiety, which is known to enhance the pharmacological profile of various drug candidates.
The molecular formula of 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is , with a molar mass of approximately 306.36 g/mol. The compound's structure contributes significantly to its biological activity, particularly its interactions with various biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C14H22N6O2 |
| Molar Mass | 306.36 g/mol |
| CAS Number | 313273-71-1 |
Biological Activity
The biological activity of this compound has been explored in various studies, focusing on its potential as a therapeutic agent. Key areas of investigation include:
1. Receptor Binding Affinity:
Research indicates that 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione exhibits significant binding affinity for serotonin receptors (5HT1A and 5HT7). These receptors are implicated in mood regulation and cognitive functions. The compound's dual receptor activity suggests it could be beneficial in treating psychiatric disorders such as depression and anxiety .
2. Antioxidant Activity:
Studies have demonstrated that this compound possesses antioxidant properties, which may help mitigate oxidative stress-related conditions. The ability to scavenge free radicals is a critical aspect of its potential therapeutic applications in neuroprotection and cardiovascular health .
3. Anticancer Potential:
Preliminary investigations have shown that 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione may inhibit the growth of certain cancer cell lines. The mechanism appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis .
Case Studies
Recent studies have provided insights into the pharmacological effects of this compound:
Case Study 1: Serotonergic Activity
In a study examining the effects on serotonin receptors, it was found that the compound acted as a partial agonist at the 5HT1A receptor while exhibiting antagonist properties at the 5HT7 receptor. This dual action could lead to improved therapeutic outcomes in mood disorders .
Case Study 2: Antioxidant Effects
A laboratory study evaluated the antioxidant capacity of 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione using DPPH and ABTS assays. Results indicated a significant reduction in oxidative stress markers in treated cells compared to controls, suggesting potential applications in age-related diseases .
The biological effects of this compound are primarily mediated through its interaction with specific receptors and enzymes:
Receptor Interaction:
The binding to serotonin receptors alters neurotransmitter release patterns, thereby influencing mood and cognitive processes.
Antioxidant Mechanism:
The compound's ability to donate electrons allows it to neutralize free radicals effectively, thereby preventing cellular damage.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
